Cas no 1339133-93-5 (2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole)

• Product Name: 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole
• CAS No: 1339133-93-5
• MF: C₇H₉ClN₂OS
• MW: 204.677159070969
• MDL: MFCD18344918
• CID: 4589339
• PubChem ID: 63383542
• Update Time: 2025-08-05

2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole

• MDL： MFCD18344918
• Inchi： 1S/C7H9ClN2OS/c8-7-10-9-6(12-7)5-1-3-11-4-2-5/h5H,1-4H2
• InChI Key： KRXCTFZQMXMLFE-UHFFFAOYSA-N
• SMILES： S1C(C2CCOCC2)=NN=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole

Professional Introduction to 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole (CAS No. 1339133-93-5)

2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole, a compound with the chemical identifier CAS No. 1339133-93-5, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole consists of a thiadiazole core, which is a well-known scaffold in drug discovery, combined with an oxane ring substituent. This combination not only enhances the compound's solubility and bioavailability but also opens up new avenues for its therapeutic utility.

The thiadiazole moiety is particularly noteworthy for its role as a pharmacophore in various bioactive molecules. It has been extensively studied for its antimicrobial, antiviral, and anti-inflammatory properties. The presence of a chlorine atom at the 2-position and an oxan-4-yl group at the 5-position further modulates the electronic and steric properties of the molecule, making it a versatile candidate for further derivatization and optimization.

Recent research has highlighted the importance of thiadiazole derivatives in addressing emerging infectious diseases and chronic conditions. For instance, studies have demonstrated that modifications to the thiadiazole core can significantly alter its binding affinity to biological targets. The oxan-4-yl group in 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole has been shown to improve metabolic stability and reduce toxicity, making it an attractive moiety for drug development.

In the context of modern pharmaceutical research, computational modeling and high-throughput screening have been instrumental in identifying promising candidates like 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole. These methodologies allow researchers to predict the biological activity of compounds before they are synthesized, thereby saving time and resources. The integration of machine learning algorithms has further enhanced the accuracy of these predictions by analyzing vast datasets of known bioactive molecules.

The synthesis of 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic system efficiently. These methods not only improve yield but also minimize unwanted byproducts, ensuring a higher purity of the final product.

The pharmacological profile of 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole has been investigated in various preclinical models. Initial studies have shown promising results in terms of anti-inflammatory and antifungal activities. The compound's ability to modulate certain enzyme pathways suggests its potential as a lead molecule for developing novel therapeutic agents. Further investigation into its mechanism of action is warranted to fully elucidate its therapeutic benefits.

The development of new drugs is often hampered by issues related to drug resistance and off-target effects. However, compounds like 2-chloro-5-(oxan-4-yl)-1,3,4-thiadiazole offer a fresh perspective by incorporating structural elements that can enhance specificity and reduce resistance development. The oxan ring substituent plays a crucial role in this regard by influencing the compound's interactions with biological targets.

In conclusion, 2-chloro-5-(oxan-4-yll)-1,3,4-thiadiazole (CAS No. 1339133-93-5) represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. The combination of a thiadiazole core with an oxane ring substituent offers numerous advantages in terms of solubility, bioavailability, and metabolic stability. Ongoing research is expected to uncover new applications for this compound in treating various diseases.